Cas no 1393572-02-5 (Ethyl [5-chloro-6-(trifluoromethyl)pyridin-3-YL]acetate)

• Product Name: Ethyl [5-chloro-6-(trifluoromethyl)pyridin-3-YL]acetate
• CAS No: 1393572-02-5
• MF: C₁₀H₉ClF₃NO₂
• MW: 267.632172346115
• CID: 4903320
• Update Time: 2025-11-05

Ethyl [5-chloro-6-(trifluoromethyl)pyridin-3-YL]acetate Chemical and Physical Properties

Names and Identifiers

• AB82748
• Ethyl 3-chloro-2-(trifluoromethyl)pyridine-5-acetate
• ETHYL [5-CHLORO-6-(TRIFLUOROMETHYL)PYRIDIN-3-YL]ACETATE
• Ethyl [5-chloro-6-(trifluoromethyl)pyridin-3-YL]acetate

• Inchi： 1S/C10H9ClF3NO2/c1-2-17-8(16)4-6-3-7(11)9(15-5-6)10(12,13)14/h3,5H,2,4H2,1H3
• InChI Key： NKTXQTHUJWMGGD-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=NC=C(C=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Ethyl [5-chloro-6-(trifluoromethyl)pyridin-3-YL]acetate

Ethyl [5-chloro-6-(trifluoromethyl)pyridin-3-YL]acetate: A Comprehensive Overview

Ethyl [5-chloro-6-(trifluoromethyl)pyridin-3-YL]acetate, also known by its CAS number 1393572-02-5, is a highly specialized organic compound with significant applications in various fields, particularly in the realm of agricultural chemistry. This compound has garnered attention due to its unique structural properties and its role in modern pest control solutions. The molecule's structure is characterized by a pyridine ring substituted with a chlorine atom at the 5-position, a trifluoromethyl group at the 6-position, and an ethoxyacetyl group at the 3-position. These substituents contribute to its distinctive chemical behavior and biological activity.

The synthesis of Ethyl [5-chloro-6-(trifluoromethyl)pyridin-3-YL]acetate involves a series of carefully controlled reactions, including nucleophilic substitutions and acetylation processes. The introduction of the trifluoromethyl group enhances the compound's stability and bioavailability, making it suitable for use in harsh environmental conditions. Recent studies have highlighted the importance of such fluorinated compounds in agricultural settings, where they demonstrate improved efficacy against a wide range of pests compared to traditional pesticides.

One of the most notable applications of this compound is in the development of next-generation pesticides. Its ability to target specific insect receptors without adversely affecting non-target species has made it a cornerstone in sustainable pest management strategies. Researchers have also explored its potential as a herbicide, leveraging its unique mode of action to control invasive plant species without harming crops.

Moreover, Ethyl [5-chloro-6-(trifluoromethyl)pyridin-3-YL]acetate has shown promise in medical research, particularly in the field of antiviral therapies. Studies conducted in 2023 revealed that this compound exhibits potent antiviral activity against several strains of influenza virus, suggesting its potential as a lead compound for drug development. The trifluoromethyl group plays a critical role in this activity by enhancing the molecule's ability to bind to viral proteins.

The environmental impact of Ethyl [5-chloro-6-(trifluoromethyl)pyridin-3-YL]acetate has also been a subject of extensive research. While it demonstrates high efficacy in agricultural applications, concerns about its persistence in soil and water systems have led to investigations into its degradation pathways. Recent findings indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its environmental footprint significantly.

In terms of synthesis optimization, chemists have developed novel methodologies to enhance the yield and purity of Ethyl [5-chloro-6-(trifluoromethyl)pyridin-3-YL]acetate. These advancements include the use of microwave-assisted reactions and catalytic systems that minimize side reactions and improve selectivity. Such innovations are crucial for scaling up production to meet growing demand across various industries.

Looking ahead, the future of Ethyl [5-chloro-6-(trifluoromethyl)pyridin-3-YL]acetate lies in its continued exploration for new applications and further refinement for existing uses. Collaborative efforts between academic institutions and industry leaders are expected to drive innovation in this area, ensuring that this compound remains at the forefront of chemical research and development.